Cas no 2408958-84-7 (3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride)

• Product Name: 3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride
• CAS No: 2408958-84-7
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 6031332
• PubChem ID: 165780281
• Update Time: 2025-11-06

3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7493899
• 2408958-84-7
• 3-(3-bromophenyl)pyrrolidin-3-ol hydrochloride
• 3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride

• Inchi： 1S/C10H12BrNO.ClH/c11-9-3-1-2-8(6-9)10(13)4-5-12-7-10;/h1-3,6,12-13H,4-5,7H2;1H
• InChI Key： KTFMMNSNXWDUKU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CNCC1)O.Cl

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride

Recent Advances in the Study of 3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride (CAS: 2408958-84-7)

3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride (CAS: 2408958-84-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's structural features, including the bromophenyl group and the pyrrolidin-3-ol moiety, make it a versatile building block for the design of bioactive molecules. Recent synthetic methodologies have optimized the production of 3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride, achieving higher yields and purity, which is critical for its application in pharmaceutical research. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to enhance the stereoselectivity and efficiency of its production.

Pharmacological studies have explored the compound's interaction with various biological targets, particularly neurotransmitter receptors. Preliminary data suggest that derivatives of 3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride exhibit affinity for dopamine and serotonin receptors, indicating potential utility in the treatment of neurological and psychiatric disorders. These findings are supported by in vitro and in vivo assays, which demonstrate the compound's ability to modulate receptor activity with promising selectivity and potency.

In addition to its CNS applications, recent research has investigated the compound's role in cancer therapy. Studies have shown that certain derivatives can inhibit the proliferation of cancer cells by targeting specific signaling pathways. For instance, modifications to the pyrrolidin-3-ol scaffold have yielded compounds with significant activity against kinase enzymes involved in tumor growth and metastasis. These discoveries open new avenues for the development of targeted cancer therapies.

Despite these advancements, challenges remain in the clinical translation of 3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and accelerate the progression of these compounds into clinical trials.

In conclusion, 3-(3-Bromophenyl)pyrrolidin-3-ol hydrochloride represents a promising scaffold for the development of novel therapeutic agents. Its versatility in medicinal chemistry, coupled with recent advancements in synthesis and pharmacological evaluation, underscores its potential in addressing unmet medical needs. Future research should focus on refining its derivatives and exploring their therapeutic applications in greater depth.